3-fluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)isonicotinamide

• IUPAC Name: 3-fluoro-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H11FN4OS/c16-11-8-17-4-3-10(11)15(21)20-9-12-14(19-6-5-18-12)13-2-1-7-22-13/h1-8H,9H2,(H,20,21)
• InChI Key: RQFAQZLMQGKNNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC=CN=C2CNC(=O)C3=C(C=NC=C3)F
• Molecular Formula: C15H11FN4OS
• Molecular Weight: 314.3 g/mol

Description

3-fluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)isonicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is a member of the pyrazine family and has been found to exhibit promising biological activity.

Scientific Research Applications

Synthesis and Drug Development

• Synthetic Strategies and Medicinal Chemistry : Fluorinated pyrazoles are considered valuable building blocks in medicinal chemistry due to their potential for further functionalization. The development of synthetic strategies for new 3-amino-4-fluoropyrazoles involves the monofluorination of β-methylthio-β-enaminoketones, followed by condensation with different hydrazines, highlighting the compound's relevance in creating novel therapeutic agents (Surmont et al., 2011).

• Antidiabetic Agents : The synthesis of fluoropyrazolesulfonylurea, thiourea derivatives, and their cyclic sulfonylthiourea derivatives has been explored for their hypoglycemic properties, indicating potential applications in treating diabetes. Preliminary biological screenings have shown significant antidiabetic activity, suggesting these compounds as leads for future drug discovery studies (Faidallah et al., 2016).

Anticancer Activity

• Novel Compounds with Anti-Lung Cancer Activity : Fluorobenzo[b]pyran derivatives, upon treatment with aromatic aldehydes, thiourea, and other reagents, have been synthesized and tested against human cancer cell lines, including lung cancer. These compounds show anticancer activity at low concentrations compared to traditional drugs, demonstrating their potential as novel anticancer agents (Hammam et al., 2005).

Antimicrobial and Antiviral Properties

• Antimicrobial Activity of Pyrazoles and Isoxazoles : A new class of 3,5-disubstituted pyrazoles and isoxazoles has been synthesized and evaluated for antimicrobial activity. Fluoro-substituted thiophene-linked compounds displayed promising antibacterial and antifungal activities, particularly against Bacillus subtilis and Aspergillus niger, indicating their potential as antimicrobial agents (Reddy et al., 2017).

Inhibition of Viral Enzymes

• Synthesis of Flutimide Analogues for Influenza Treatment : The synthesis of flutimide, a fully substituted 1-hydroxy-3H-pyrazine-2,6-dione, and its aromatic analogues has been explored for inhibiting the cap-dependent endonuclease activity of the influenza virus, a target for developing therapeutic agents against influenza infections. Some analogues exhibited significant improvement in activity, showcasing the importance of these compounds in antiviral research (Singh & Tomassini, 2001).